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Compound of Interest

Compound Name: Triisopropyl phosphate

Cat. No.: B1209169

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, handling, and Material Safety Data Sheet (MSDS)
information for Triisopropyl phosphate (TiiP). The following sections detail the hazards,
protective measures, emergency procedures, and physical and chemical properties of this
compound, ensuring its safe use in a laboratory and research environment.

Hazard Identification and Classification

Triisopropyl phosphate is classified as a hazardous substance with multiple risk factors. It is
a flammabile liquid and vapor that can cause significant health effects upon exposure.[1][2][3] It
is crucial to understand these hazards to implement appropriate safety protocols.

GHS Hazard Statements:

H226: Flammable liquid and vapour.[1][2]

H301: Toxic if swallowed.[4]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]
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e H335: May cause respiratory irritation.[1][2]
e H400: Very toxic to aquatic life.[1][2][4]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[1][4]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]
e P273: Avoid release to the environment.[2][4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse
mouth.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triisopropyl phosphate is
presented in the table below.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://bg.cpachem.com/msds?num=SB47734&dnl=sd_-_Triisopropyl_phosphate_CAS_513-02-0_%28SB47734%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/triisopropyl-phosphate.pdf
https://bg.cpachem.com/msds?num=SB47734&dnl=sd_-_Triisopropyl_phosphate_CAS_513-02-0_%28SB47734%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/triisopropyl-phosphate.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/554669
https://bg.cpachem.com/msds?num=SB47734&dnl=sd_-_Triisopropyl_phosphate_CAS_513-02-0_%28SB47734%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/554669
https://www.chemicalbook.com/msds/triisopropyl-phosphate.pdf
https://www.chemicalbook.com/msds/triisopropyl-phosphate.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/554669
https://www.sigmaaldrich.com/US/en/sds/aldrich/554669
https://www.sigmaaldrich.com/US/en/sds/aldrich/554669
https://www.chemicalbook.com/msds/triisopropyl-phosphate.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/554669
https://www.benchchem.com/product/b1209169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 513-02-0 [1112]
Molecular Formula C9H2104P [2]
Molecular Weight 224.23 g/mol [2]
Appearance Colorless liquid [2]
Density 0.97 g/lcm3 at 25 °C [2][4]
Boiling Point 224 °C [4]
Flash Point 67 °C (152.6 °F) [5]

Water Solubility

No data available, likely low

[2](3]

log Pow (n-octanol/water)

1.923

[2]14]

Toxicology and Health Effects

Triisopropyl phosphate poses several health risks. The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion.

Exposure Route

Health Effects

Citations

Inhalation

May cause respiratory
irritation.

[1](2](6]

Skin Contact

Causes skin irritation.

[11(21[3]

Eye Contact

Causes serious eye irritation,
which may include redness

and tearing.

(1102131071

Ingestion

Toxic if swallowed. May cause
gastrointestinal irritation,

nausea, and vomiting.

(41051071

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[2][6][8] No ingredient of this product at levels greater than or
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equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

[6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with
Triisopropyl phosphate.

Handling Procedures

e Work in a well-ventilated area, preferably under a chemical fume hood.[3]

e Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[2]
» Avoid inhalation of vapor or mist.[2]

» Keep away from sources of ignition, including heat, sparks, and open flames.[1][2]

o Take precautionary measures against static discharge.[2]

o Wash hands thoroughly before breaks and at the end of the workday.[2]

e Do not eat, drink, or smoke when using this product.[3]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[2]
» Keep containers tightly closed.[1][2]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

» Store away from incompatible materials such as strong oxidizing agents.[3][7]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are critical for preventing exposure.
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Control Measure

Specifications

Citations

Engineering Controls

Ensure good
ventilation/exhaustion at the
workplace. An eyewash station
and safety shower should be
proximal to the work-station

location.

[1]5]

Eye/Face Protection

Use safety glasses with side-
shields or splash goggles
conforming to EN166 or
NIOSH standards.

[2][6]

Skin Protection

Handle with chemical-resistant
gloves (inspect prior to use).
Use proper glove removal
technique. Wear impervious
clothing, which may include
flame-retardant and antistatic

protective clothing.

[2][6]

Respiratory Protection

If risk assessment indicates
the need for air-purifying
respirators, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges. For sole protection,
use a full-face supplied air

respirator.

[2]
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Assess Ventilation:
Is it adequate?

Assess Potential for
Skin Contact

Assess Inhalation Risk
(Vapors/Aerosols Present?)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Emergency Procedures

In the event of an emergency, follow these first aid and spill response protocols.

First Aid Measures

Always seek medical advice after administering first aid. Show the safety data sheet to the
attending physician.[2][6]

Exposure First Aid Protocol Citations

Move the person into fresh air.
_ If not breathing, give artificial
Inhalation o [2][6]
respiration. Consult a

physician.

Immediately remove all
contaminated clothing. Wash

Skin Contact off with soap and plenty of [2][5][6]
water for at least 15 minutes.

Consult a physician.

Rinse thoroughly with plenty of
water for at least 15 minutes,
also under the eyelids.
Eye Contact Remove contact lenses if [2][5][6]
present and easy to do.
Continue rinsing. Consult a

physician.

Do NOT induce vomiting.
Never give anything by mouth
_ to an unconscious person.
Ingestion _ _ [2][5][6]
Rinse mouth with water.
Consult a physician

immediately.
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Determine Exposure Type

Move to Fresh Air. Rinse eyes with water for 15 min. Rinse mouth with water.
Provide artificial respiration if needed. Remove contact lenses. Do NOT induce vomiting.

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Click to download full resolution via product page

Caption: First Aid Emergency Response Workflow.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use CO2, sand, or dry chemical powder. Alcohol-resistant
foam is also an option.[1][6]

» Unsuitable Extinguishing Media: Do not use a water jet.[1][2] Water may be ineffective.[1]

e Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and oxides of phosphorus.[2][3] Vapors can accumulate in low areas and may
form explosive mixtures with air.[2][4]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[2][3] Use a water spray to cool unopened containers.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas.[2] Wear personal protective
equipment.[1][2] Ensure adequate ventilation.[2] Remove all sources of ignition.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let
the product enter drains, sewers, or watercourses.[1][2] Inform respective authorities in case
of seepage into water course or sewage system.[1]

o Containment and Cleaning: Absorb the spillage with a non-combustible, inert material such
as sand, earth, diatomaceous earth, or vermiculite.[1][2] Collect and place the material in a
suitable container for disposal.[2]
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Evacuate Personnel
to Safe Area

Wear Appropriate PPE
(Gloves, Goggles, Respirator)
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Caption: Logical Flow for Accidental Spill Response.
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Disposal Considerations

o Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal
company.[2]

e Waste material must be disposed of in accordance with national and local regulations.[2][4]
» Do not mix with other waste.[2]

e Handle uncleaned containers as you would the product itself.[2] Dispose of contaminated
packaging as unused product.[6]

Conclusion

Triisopropyl phosphate is a valuable chemical for research and development; however, it
presents significant hazards that require stringent safety protocols. Professionals handling this
substance must be fully aware of its flammability, toxicity, and irritant properties. Adherence to
the guidelines outlined in this document for handling, storage, personal protective equipment,
and emergency procedures is imperative for maintaining a safe laboratory environment. Always
consult the most up-to-date Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1209169#triisopropyl-phosphate-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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